Cas no 1806938-72-6 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine)

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine is a halogenated pyridine derivative with a reactive chloromethyl group and a difluoromethyl substituent, making it a versatile intermediate in organic synthesis. Its structural features enable selective functionalization, particularly in agrochemical and pharmaceutical applications. The presence of both chloro and chloromethyl groups offers multiple sites for nucleophilic substitution, while the difluoromethyl moiety enhances metabolic stability in bioactive compounds. The methoxy group further modulates electronic properties, influencing reactivity and solubility. This compound is particularly valuable for constructing complex heterocycles or as a precursor for active ingredients in crop protection products. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine structure

1806938-72-6 structure

Product Name:2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine

CAS No:1806938-72-6

MF:C₈H₇Cl₂F₂NO

MW:242.050087213516

CID:4807849

Update Time:2025-06-08

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine
- Inchi： 1S/C8H7Cl2F2NO/c1-14-6-2-4(8(11)12)7(10)13-5(6)3-9/h2,8H,3H2,1H3
- InChI Key： MGHSVMAAEHTEPH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C=C(C(CCl)=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 2.8
Topological Polar Surface Area: 22.1

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029047031-250mg	2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine	1806938-72-6	97%	250mg	$960.00	2022-03-31
Alichem	A029047031-500mg	2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine	1806938-72-6	97%	500mg	$1,646.30	2022-03-31
Alichem	A029047031-1g	2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine	1806938-72-6	97%	1g	$2,890.60	2022-03-31

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine Related Literature

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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
4. Excitation energies from ground-state density-functionals by means of generator coordinates

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Additional information on 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine

Recent Advances in the Study of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1806938-72-6)

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1806938-72-6) is a key intermediate in the synthesis of various agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel fungicides and herbicides, particularly due to its unique structural features that enhance biological activity. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the efficacy of derivatives of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine in controlling fungal pathogens in crops. The research team synthesized several analogs and evaluated their antifungal activity against Fusarium oxysporum and Botrytis cinerea. The results indicated that the compound's difluoromethyl group plays a critical role in enhancing its binding affinity to fungal enzymes, thereby improving its inhibitory effects.

In the pharmaceutical sector, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine has been explored as a precursor for the synthesis of potential anticancer agents. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a series of pyridine-based compounds derived from this intermediate, which exhibited promising activity against breast cancer cell lines. The study emphasized the compound's versatility in medicinal chemistry, particularly its ability to serve as a scaffold for further functionalization.

Another significant advancement was reported in the field of herbicide development. Researchers at a leading agrochemical company utilized 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine to create a new class of herbicides targeting weed resistance. The study, published in Pest Management Science (2023), highlighted the compound's stability under various environmental conditions, making it a viable candidate for large-scale agricultural applications.

Despite these promising developments, challenges remain in the large-scale production and environmental safety of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine. A review article in Chemical Reviews (2024) discussed the need for greener synthesis methods to minimize waste and reduce the environmental impact of its production. The authors also called for further toxicological studies to ensure its safe use in both agricultural and pharmaceutical applications.

In conclusion, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-methoxypyridine (CAS: 1806938-72-6) continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its unique structural properties and versatile applications make it a valuable intermediate for the development of new fungicides, herbicides, and potential therapeutics. Future research should focus on optimizing its synthesis, expanding its applications, and addressing safety concerns to fully realize its potential.